3,5-Difluorobenzyl alcohol

• IUPAC Name: (3,5-difluorophenyl)methanol
• InChI: InChI=1S/C7H6F2O/c8-6-1-5(4-10)2-7(9)3-6/h1-3,10H,4H2
• InChI Key: LOGIHEKXJKHXEC-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1F)F)CO
• Molecular Formula: C7H6F2O
• DSSTOX Substance ID: DTXSID40335045
• Molecular Weight: 144.12 g/mol
• CAS RN: 79538-20-8

Description

3,5-Difluorobenzyl alcohol is a fluorinated derivative of benzyl alcohol, where two hydrogen atoms on the benzene ring are substituted by fluorine atoms at the 3 and 5 positions. This compound is of interest due to its potential applications in pharmaceuticals and as an intermediate in organic synthesis.

Synthesis Analysis

The synthesis of related benzyl alcohol derivatives has been explored in various studies. For instance, dihydroxybenzyl alcohol was synthesized from dihydroxybenzoic acid through esterification, acylation, and reduction processes, achieving a high yield and presenting an environmentally friendly approach . Although this method does not directly apply to 3,5-difluorobenzyl alcohol, it provides insight into potential synthetic routes that could be adapted for its production.

Molecular Structure Analysis

The molecular structure of 3,5-difluorobenzyl alcohol has been investigated using rotational spectroscopy. The rotational spectra of its OH and OD isotopologues were measured, revealing that the OCα-C1C2 dihedral angle is significantly smaller than in non-fluorinated benzyl alcohol. This structural difference is evident in the rotational spectrum, where transitions are split into two component lines due to a tunneling motion of the CH2OH group, indicating two equivalent minima above and below the aromatic ring .

Chemical Reactions Analysis

While specific reactions of 3,5-difluorobenzyl alcohol are not detailed in the provided papers, the photochemistry of related 3,5-dimethoxybenzyl compounds has been studied. These compounds exhibit solvolytic reactivity consistent with SN1 mechanisms, suggesting that the fluorinated analogs might undergo similar reactions under appropriate conditions .

Physical and Chemical Properties Analysis

The physical and chemical properties of 3,5-difluorobenzyl alcohol can be inferred from studies on similar compounds. For example, the vibrational spectra of 3,5-dimethoxybenzyl alcohol have been analyzed, providing a basis for understanding the vibrational modes that might be present in 3,5-difluorobenzyl alcohol . Additionally, the use of scandium trifluoromethanesulfonate as a Lewis acid catalyst in acylation reactions involving alcohols suggests potential reactivity for 3,5-difluorobenzyl alcohol in such transformations .

Scientific Research Applications

Rotational Spectroscopy and Molecular Structure

• Rotational Spectroscopy Analysis : The rotational spectra of 3,5-difluorobenzyl alcohol have been analyzed, revealing differences in molecular structure compared to benzyl alcohol. These differences are reflected in the features of the rotational spectrum, indicating a tunneling motion of the CH2OH group connecting two equivalent minima above and below the aromatic ring. This research provides insights into the internal rotation tunneling in benzyl alcohol by ring fluorination (Evangelisti & Caminati, 2019).

Vibrational Spectra and Pharmaceutical Applications

• Vibrational Spectra Study : 3,5-Difluorobenzyl alcohol's molecular vibrational spectra have been studied using Raman and FTIR spectroscopy. This research is significant for understanding the molecular structure and properties related to pharmaceutical intermediates and dendrimer molecules (Han et al., 2010).

Fluorination Reagents and Chemical Transformations

• Use in Fluorination Reagents : Research has explored the use of derivatives of 3,5-difluorobenzyl alcohol as fluorinating reagents to replace hydroxyl groups in alcohols and carboxylic acids by fluorine atoms. This application is crucial for chemical synthesis and modification processes (Dmowski & Kamiński, 1983).

Photolysis and Mass Spectrometry Applications

• Photolysis Monitoring : The products of photolysis of derivatives of 3,5-difluorobenzyl alcohol have been monitored using membrane introduction mass spectrometry (MIMS). This technique allows for on-line analysis of photolysis products, which is essential in studies of photochemistry (Wong et al., 1996).

Molecular Aggregation and Encapsulation Studies

• Molecular Aggregation Behavior : Theaggregation behavior of dendritic polymers based on 3,5-dihydroxybenzyl alcohol, a related compound to 3,5-difluorobenzyl alcohol, has been studied. These studies focused on intermolecular hydrogen bonding and encapsulation of dyes, providing insights into the potential applications of similar compounds in materials science and nanotechnology (Bourrier et al., 2004).

Electrochemical Applications and Synthesis

• Electroreduction in Synthesis : Research has been conducted on the electroreduction of polyfluorobenzyl alcohols, which are related to 3,5-difluorobenzyl alcohol. These studies focus on product-selective synthesis using solid cathodes in aqueous sulfuric acid, highlighting potential applications in electrochemical synthesis (Iwasaki et al., 1987).

Deoxy-Functionalization in Medicinal Chemistry

• Deoxytrifluoromethylation of Alcohols : Research on the deoxy-functionalization of alcohols, including those related to 3,5-difluorobenzyl alcohol, has had a significant impact on modern medicine. This includes the development of methods for deoxyfluorination and deoxytrifluoromethylation, which are important for incorporating fluorine atoms into drug-like molecules (Intermaggio et al., 2022).

Safety And Hazards

3,5-Difluorobenzyl alcohol may cause skin irritation and serious eye irritation. It may also cause respiratory irritation. Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing with plenty of soap and water if it comes in contact with skin, and wearing protective gloves/protective clothing/eye protection/face protection.

Synthesis routes and methods I

Procedure details

To a solution of 3,5-difluorobenzaldehyde (2.00 g, 14.1 mmol) in MeOH (20 mL) at 0-5° C. was added NaBH4 (1.06 g, 28.1 mmol) portionwise. The mixture was stirred at 0-5° C. for 1 h, quenched with brine, and then extracted with EtOAc (2×). The combined organic phases were washed with water and brine, then dried over Na2SO4 and concentrated under reduced pressure to give sub-title compound as a colorless oil. %). 1H NMR (300 MHz, CDCl3) δ 6.88 (m, 2H), 6.70 (m, 1H), 4.69 (s, 2H), 1.88 (br s, 1H) ppm.

Synthesis routes and methods II

Procedure details

A 20 g portion of sodium borohydride was suspended (partially dissolved) in 80 ml of ethanol, and 380 ml of ethanol solution containing 125 g of 3,5-difluorobenzaldehyde to the suspension which was cooled in an ice bath. After the dropwise addition, this was stirred for 1 hour, the solvent was evaporated and the resulting residue was mixed with 400 ml of water. This was extracted with 700 ml of ethyl acetate, washed with water and saturated brine in that order and then dried with anhydrous sodium sulfate. By evaporating the solvent, 120 g of 3,5-difluorobenzyl alcohol was obtained.